Cas no 149080-29-5 (4-4-(methylsulfanyl)phenylbutan-1-amine)

• Product Name: 4-4-(methylsulfanyl)phenylbutan-1-amine
• CAS No: 149080-29-5
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 6256754
• PubChem ID: 10559771
• Update Time: 2025-09-28

4-4-(methylsulfanyl)phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-4-(methylsulfanyl)phenylbutan-1-amine
• 149080-29-5
• 4-[4-(methylsulfanyl)phenyl]butan-1-amine
• DTXSID601305019
• SCHEMBL9718107
• EN300-1851268
• 4-(Methylthio)benzenebutanamine

• Inchi： 1S/C11H17NS/c1-13-11-7-5-10(6-8-11)4-2-3-9-12/h5-8H,2-4,9,12H2,1H3
• InChI Key： TUIDNWCEYJVUQV-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCCCN

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 4-4-(methylsulfanyl)phenylbutan-1-amine

Comprehensive Overview of 4-4-(Methylsulfanyl)phenylbutan-1-amine (CAS No. 149080-29-5): Properties, Applications, and Industry Insights

4-4-(Methylsulfanyl)phenylbutan-1-amine (CAS No. 149080-29-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound's methylsulfanyl and phenylbutan-1-amine moieties contribute to its versatility in synthetic applications. Researchers and industry professionals frequently search for terms like "synthesis of 4-4-(methylsulfanyl)phenylbutan-1-amine" or "CAS 149080-29-5 applications", reflecting its growing relevance in advanced material science and drug development.

The molecular structure of 4-4-(methylsulfanyl)phenylbutan-1-amine includes a phenyl ring substituted with a methylsulfanyl group, which enhances its reactivity in cross-coupling reactions. This characteristic makes it valuable for constructing complex molecules, particularly in the field of medicinal chemistry. Recent studies highlight its potential as a building block for neuroactive compounds, aligning with trending topics such as "CNS drug discovery" and "small molecule therapeutics"—frequently queried keywords in scientific databases.

From an industrial perspective, the demand for CAS 149080-29-5 has risen due to its role in optimizing high-performance polymers and liquid crystal materials. Its thermal stability and electronic properties are often discussed in forums focusing on "advanced material engineering". Additionally, the compound's amine functionality allows for derivatization, making it a candidate for catalysis and surface modification technologies—areas gaining traction in sustainable chemistry initiatives.

Analytical methods for characterizing 4-4-(methylsulfanyl)phenylbutan-1-amine typically involve HPLC, NMR spectroscopy, and mass spectrometry. These techniques address common user queries like "how to purify 149080-29-5" or "spectral data interpretation". Furthermore, the compound's logP value and solubility profile are critical parameters for formulators, as evidenced by searches for "pharmacokinetic properties of methylsulfanyl derivatives".

In conclusion, 4-4-(methylsulfanyl)phenylbutan-1-amine (CAS No. 149080-29-5) exemplifies innovation at the intersection of organic synthesis and applied science. Its multifaceted applications—from drug design to material science—underscore its importance in addressing contemporary challenges. As research evolves, this compound will likely remain a focal point for queries such as "emerging uses of phenylbutan-1-amine analogs" and "green synthesis routes for sulfur-containing amines".